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Compound of Interest

Compound Name: 4-Bromo-1-pentene

Cat. No.: B1655104 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-1-pentene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Bromo-1-pentene (CAS No: 1119-51-3). It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Core Hazards: 4-Bromo-1-pentene is a flammable liquid and vapor that can cause skin, eye,

and respiratory irritation.[1] It is crucial to handle this chemical with appropriate personal

protective equipment in a well-ventilated area.

Personal Protective Equipment (PPE)
To minimize exposure risks, the following personal protective equipment is mandatory when

handling 4-Bromo-1-pentene.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection Safety Goggles & Face Shield

Tight-sealing safety goggles

are required.[2] A face shield

should be worn when there is

a risk of splashing.[2] Contact

lenses should not be worn.[3]

Hand Protection Chemical-resistant gloves

Neoprene or nitrile rubber

gloves are recommended.[3]

Always inspect gloves for

damage before use and

change them immediately if

contaminated.

Body Protection Laboratory Coat

Wear suitable protective

clothing, such as a flame-

resistant or 100% cotton lab

coat, to prevent skin contact.

[3]

Respiratory Protection
NIOSH-certified organic vapor

respirator

To be used where inhalation

exposure may occur.[3] All

handling should ideally be

conducted within a chemical

fume hood to minimize vapor

inhalation.[4]

Physical and Chemical Properties
A summary of the key quantitative data for 4-Bromo-1-pentene is provided below for easy

reference.
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Property Value

Molecular Formula C₅H₉Br

Molecular Weight 149.03 g/mol [5]

Boiling Point 126 - 127 °C / 258.8 - 260.6 °F[1]

Flash Point 30 °C / 86 °F[1]

Density 0.641 g/cm³ at 25 °C

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is critical for the safe handling of 4-Bromo-1-pentene.

1. Preparation and Engineering Controls:

Review Safety Data Sheet (SDS): Before starting any work, thoroughly review the SDS for 4-
Bromo-1-pentene.

Fume Hood: Ensure a chemical fume hood is operational and perform all manipulations

within it.[4]

Emergency Equipment: Confirm that an eyewash station and safety shower are readily

accessible.[2][3]

2. Handling the Compound:

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[2][3]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

[6] Use only non-sparking tools.[2][3]

Transfers: When transferring the liquid, do so carefully to avoid splashing and the generation

of vapors.
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Avoid Contact: Prevent the chemical from coming into contact with skin, eyes, and clothing.

[3]

3. Storage:

Container: Keep the container tightly closed in a cool, dry, and well-ventilated place.[1][2]

Incompatible Materials: Store away from strong oxidizing agents and strong bases.[1][2]

Storage Conditions: The material may darken during storage and should be kept in a

refrigerator suitable for flammable materials.[1][2]

4. In Case of a Spill:

Evacuate: Evacuate the area and remove all ignition sources.[2][6]

Containment: Contain the spill with an inert absorbent material such as sand, silica gel, or

vermiculite.[2][6][7]

Cleanup: Use spark-proof tools to collect the absorbed material and place it in a suitable,

sealed container for disposal.[2][6]
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Workflow for Safe Handling of 4-Bromo-1-pentene

1. Preparation

2. Handling

3. Storage 4. Disposal

Review SDS

Verify Fume Hood Operation

Check Emergency Equipment

Don PPE

Ground Equipment

Transfer Chemical in Fume Hood

Seal Container After Use

Store in a Cool, Well-Ventilated Area Collect Waste in Labeled Container

Keep Away from Incompatibles Dispose via Approved Waste Plant
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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